Cas no 91361-07-8 ((1S,2S)-N,N,N',N'-Tetramethyl-1,2-diphenylethane-1,2-diamine)

• Product Name: (1S,2S)-N,N,N',N'-Tetramethyl-1,2-diphenylethane-1,2-diamine
• CAS No: 91361-07-8
• MF: C₁₈H₂₄N₂
• MW: 268.396564483643
• MDL: MFCD06797770
• CID: 61500
• PubChem ID: 13103902
• Update Time: 2025-05-25

(1S,2S)-N,N,N',N'-Tetramethyl-1,2-diphenylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-N,N,N',N'-Tetramethyl-1,2-diphenylethane-1,2-diamine
• 1,2-diphenyl-N,N,N',N'-tetramethylethylenediamine
• meso-1,2-Di(N,N-dimethylamino)-1,2-diphenyl-ethan
• N,N,N',N'-Tetramethyl-1,2-diphenyl-aethylendiamin
• N,N,N',N'-Tetramethyl-1,2-diphenylethan-1,2-diamin
• N,N,N',N'-tetramethyl-1,2-diphenylethane-1,2-diamine
• N,N,N',N'-Tetramethyl-1,2-diphenylethylendiamin
• 1,2-Ethanediamine,N,N,N',N'-tetramethyl-1,2-diphenyl-, (1S,2S)- (9CI)
• 1,2-Ethanediamine, N,N,N',N'-tetramethyl-1,2-diphenyl-,[S-(R*,R*)]-
• (1S,2S)-N1,N1,N2,N2-Tetramethyl-1,2-diphenyl-1,2-ethanediamine (ACI)
• 1,2-Ethanediamine, N,N,N′,N′-tetramethyl-1,2-diphenyl-, (1S,2S)- (9CI)
• 1,2-Ethanediamine, N,N,N′,N′-tetramethyl-1,2-diphenyl-, [S-(R*,R*)]- (ZCI)
• (1S,2S)-N1,N1,N2,N2-Tetramethyl-1,2-diphenylethane-1,2-diamine
• E76547
• (1S,2S)-1,2-Bis(dimethylamino)-1,2-diphenylethane
• (1S,2S)-N~1~,N~1~,N~2~,N~2~-Tetramethyl-1,2-diphenylethane-1,2-diamine
• CS-0160009
• 91361-07-8
• DTXSID50518246
• BS-51403
• [(1S,2S)-2-(DIMETHYLAMINO)-1,2-DIPHENYLETHYL]DIMETHYLAMINE
• DB-001456

• MDL： MFCD06797770
• Inchi： 1S/C18H24N2/c1-19(2)17(15-11-7-5-8-12-15)18(20(3)4)16-13-9-6-10-14-16/h5-14,17-18H,1-4H3/t17-,18-/m0/s1
• InChI Key： MYLJZKKJRGGLPH-ROUUACIJSA-N
• SMILES： [C@@H](C1C=CC=CC=1)(N(C)C)[C@H](C1C=CC=CC=1)N(C)C

Computed Properties

• Exact Mass: 268.19400
• Monoisotopic Mass: 268.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.012
• Boiling Point: 328.6 °C at 760 mmHg
• Flash Point: 328.6 °C at 760 mmHg
• Refractive Index: 1.564
• PSA: 6.48000
• LogP: 3.59220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on (1S,2S)-N,N,N',N'-Tetramethyl-1,2-diphenylethane-1,2-diamine

Recent Advances in the Study of (1S,2S)-N,N,N',N'-Tetramethyl-1,2-diphenylethane-1,2-diamine (CAS: 91361-07-8)

The compound (1S,2S)-N,N,N',N'-Tetramethyl-1,2-diphenylethane-1,2-diamine, with CAS number 91361-07-8, has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications. Recent studies have explored its role as a chiral ligand in asymmetric synthesis, its interactions with biological targets, and its potential therapeutic uses. This research brief synthesizes the latest findings to provide a comprehensive overview of the current state of knowledge regarding this compound.

One of the most notable applications of (1S,2S)-N,N,N',N'-Tetramethyl-1,2-diphenylethane-1,2-diamine is its use as a ligand in catalytic asymmetric reactions. A 2023 study published in the Journal of the American Chemical Society demonstrated its efficacy in facilitating enantioselective hydrogenation reactions, achieving high yields and excellent enantiomeric excess (ee) values. The study highlighted the compound's ability to form stable complexes with transition metals, such as rhodium and iridium, which are critical for catalytic activity. These findings underscore the compound's potential in the synthesis of chiral pharmaceuticals and fine chemicals.

In addition to its catalytic applications, recent research has investigated the biological activity of (1S,2S)-N,N,N',N'-Tetramethyl-1,2-diphenylethane-1,2-diamine. A 2022 paper in Bioorganic & Medicinal Chemistry reported that the compound exhibits moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases. Specifically, it was found to interact with acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), suggesting a possible role in the development of treatments for Alzheimer's disease. However, further in vivo studies are needed to validate these findings and assess the compound's pharmacokinetic properties.

Another area of interest is the compound's potential as a building block for more complex molecular architectures. A 2023 study in Angewandte Chemie International Edition explored its use in the synthesis of macrocyclic compounds with applications in drug delivery and molecular recognition. The researchers utilized the compound's rigid, chiral framework to construct highly selective host molecules capable of binding specific guest molecules. This work opens new avenues for the design of functional materials and therapeutics.

Despite these promising developments, challenges remain in the large-scale production and application of (1S,2S)-N,N,N',N'-Tetramethyl-1,2-diphenylethane-1,2-diamine. Issues such as cost, scalability, and environmental impact of its synthesis need to be addressed. Recent advances in green chemistry, including the use of biocatalysts and renewable feedstocks, offer potential solutions to these challenges. A 2023 review in Chemical Reviews highlighted several sustainable approaches to the synthesis of chiral diamines, including the compound of interest.

In conclusion, (1S,2S)-N,N,N',N'-Tetramethyl-1,2-diphenylethane-1,2-diamine (CAS: 91361-07-8) represents a versatile and valuable compound in chemical biology and medicinal chemistry. Its applications in asymmetric catalysis, enzyme inhibition, and molecular design continue to expand, driven by ongoing research and technological advancements. Future studies should focus on optimizing its synthesis, exploring its biological mechanisms, and translating its potential into practical applications. This brief underscores the importance of interdisciplinary collaboration in unlocking the full potential of this remarkable molecule.